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Compound of Interest

3-Isopropylcyclobutanecarboxylic
Compound Name: d
aci

Cat. No. B176483

Section 1: Chemical Identity and Physical Properties

3-Isopropylcyclobutanecarboxylic acid is a substituted cyclobutane derivative, a class of
compounds of interest in organic synthesis and medicinal chemistry for their potential as
building blocks in the creation of novel molecules.

1.1. Nomenclature and Identifiers
o Systematic Name: 3-propan-2-ylcyclobutane-1-carboxylic acid[1]

e Common Synonyms: 3-Isopropyl-cyclobutanecarboxylic acid, 3-(1-Methylethyl)-
cyclobutanecarboxylic acid[1]

« CAS Number: 13363-91-2[1][2][3][4][5]

e Molecular Formula: CsH1402[1][2][3][5]

Molecular Weight: 142.20 g/mol [1][3][5]

1.2. Physicochemical Data
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A summary of the key physical and chemical properties is presented in Table 1. It is important
to note that while some data is available from chemical suppliers and databases,
comprehensive experimental data is limited.

Property Value Source

Boiling Point 222.4 °C at 760 mmHg MySkinRecipes|6]
Density 1.05 g/cm3 MySkinRecipes|[6]
pKa (Predicted) 479 £0.40 Guidechem[2]
Topological Polar Surface Area  37.3 A2 PubChem[1]

Diagram 1: Chemical Structure of 3-Isopropylcyclobutanecarboxylic Acid

A 2D representation of the molecular structure.

Section 2: Hazard Identification and Toxicological
Profile

A critical gap in the currently available public information is the absence of a comprehensive
Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 3-
isopropylcyclobutanecarboxylic acid. Information regarding its specific toxicity,
environmental hazards, and GHS classification is largely unavailable. The Guidechem
database explicitly states "no data available” for GHS pictograms, signal words, and hazard
statements.[2]

2.1. Inferred Hazards from Structurally Related Compounds

In the absence of specific data, a precautionary approach is warranted, drawing inferences
from the hazards associated with the carboxylic acid functional group and similar small-
molecule carboxylic acids. For instance, the SDS for the related compound
Cyclobutanecarboxylic Acid indicates that it is a combustible liquid that is harmful if swallowed,
harmful in contact with skin, causes severe skin burns and eye damage, and may cause
respiratory irritation.[7][8]
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Potential, Unconfirmed Hazards:

» Skin Corrosion/Irritation: Carboxylic acids are known to be corrosive or irritating to the skin,
and direct contact should be avoided.

e Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious
damage.

o Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.

» Oral Toxicity: While no specific data exists for 3-isopropylcyclobutanecarboxylic acid,
related compounds can be harmful if swallowed.[7][8]

2.2. Toxicological Data Gaps

There is no available information on the following for 3-isopropylcyclobutanecarboxylic acid:

Acute and chronic toxicity

Carcinogenicity

Mutagenicity

Teratogenicity

Ecotoxicity[9]

Given these significant data gaps, this compound should be handled with the utmost care,
assuming it to be hazardous until proven otherwise.

Section 3: Safe Handling, Storage, and Emergency
Procedures

The following protocols are based on best practices for handling potentially hazardous
research chemicals, especially in the absence of complete safety data.

3.1. Engineering Controls and Personal Protective Equipment (PPE)
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A risk-based approach is essential. The following workflow outlines the necessary precautions
for handling 3-isopropylcyclobutanecarboxylic acid in a laboratory setting.

Diagram 2: Safe Handling Workflow
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Preparation

Conduct Risk Assessment

:

Review available data
(note data gaps)

Engineering Controls

Work in a certified
chemical fume hood

:

Ensure safety shower and
eyewash station are accessible

Personal Protective Equipment (PPE)

Wear safety goggles or
face shield

:

Wear a lab coat

:

Wear chemically resistant gloves
(e.g., nitrile)

Handling
Avoid inhalation of vapors

:

Avoid contact with skin and eyes

:

Keep away from incompatible
materials (strong bases,
oxidizing agents)

:
>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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